Cas no 929971-69-7 (2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid)
2-(Trifluoromethyl)sulfanylpyridine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a trifluoromethylthio (-SCF₃) substituent and a carboxylic acid functional group on a pyridine scaffold. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethylthio group is known for its strong electron-withdrawing effects, which can influence reactivity and binding interactions. The carboxylic acid moiety allows for further derivatization, facilitating its use as a versatile intermediate in synthetic chemistry. Its stability under various conditions and compatibility with cross-coupling reactions make it a practical choice for designing bioactive molecules.

929971-69-7 structure
Product name:2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid
CAS No:929971-69-7
MF:C7H4F3NO2S
MW:223.172370910645
MDL:MFCD09040625
CID:1980029
PubChem ID:16228691
2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(trifluoromethyl)sulfanyl]nicotinic Acid
- AKOS008091667
- 2-Trifluoromethylsulfanylnicotinic acid
- AB01315319-02
- F2173-0095
- 2-((Trifluoromethyl)thio)nicotinic acid
- MFCD09040625
- 2-(Trifluoromethylthio)nicotinic acid
- EN300-55020
- 2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
- 2-(trifluoromethylsulfanyl)pyridine-3-carboxylic acid
- NCGC00320341-01
- Z235342033
- CS-0251516
- 2-[(TRIFLUOROMETHYL)THIO]NICOTINIC ACID
- 2-((Trifluoromethyl)thio)nicotinicacid
- 929971-69-7
- 2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid
-
- MDL: MFCD09040625
- Inchi: InChI=1S/C7H4F3NO2S/c8-7(9,10)14-5-4(6(12)13)2-1-3-11-5/h1-3H,(H,12,13)
- InChI Key: HLQHHEJYFJZNNX-UHFFFAOYSA-N
- SMILES: c1cc(c(nc1)SC(F)(F)F)C(=O)O
Computed Properties
- Exact Mass: 222.99148403g/mol
- Monoisotopic Mass: 222.99148403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.5Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 162-164 °C
- Boiling Point: 232.3±40.0 °C at 760 mmHg
- Flash Point: 94.3±27.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322186-2.5g |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
929971-69-7 | 97% | 2.5g |
¥21593.00 | 2024-04-25 | |
TRC | T900363-50mg |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic Acid |
929971-69-7 | 50mg |
$ 95.00 | 2022-06-02 | ||
TRC | T900363-250mg |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic Acid |
929971-69-7 | 250mg |
$ 365.00 | 2022-06-02 | ||
Enamine | EN300-55020-0.1g |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
929971-69-7 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
Life Chemicals | F2173-0095-0.25g |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
929971-69-7 | 95%+ | 0.25g |
$361.0 | 2023-09-06 | |
Enamine | EN300-55020-5.0g |
2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid |
929971-69-7 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 | |
Aaron | AR019D1B-500mg |
2-Trifluoromethylsulfanylnicotinic acid |
929971-69-7 | 95% | 500mg |
$511.00 | 2025-02-28 | |
Aaron | AR019D1B-2.5g |
2-Trifluoromethylsulfanylnicotinic acid |
929971-69-7 | 95% | 2.5g |
$1295.00 | 2025-02-28 | |
1PlusChem | 1P019CSZ-50mg |
2-Trifluoromethylsulfanylnicotinic acid |
929971-69-7 | 95% | 50mg |
$160.00 | 2025-03-01 | |
A2B Chem LLC | AV15315-5g |
2-Trifluoromethylsulfanylnicotinic acid |
929971-69-7 | 95% | 5g |
$1471.00 | 2024-07-18 |
2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Related Literature
-
Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
-
Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
-
5. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
929971-69-7 (2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid) Related Products
- 1189749-62-9(4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine)
- 549503-21-1(PYRAZINAMINE, N-(2-PHENYLETHYL)-)
- 885520-81-0(4-Amino-6-methylindole)
- 1206986-26-6(2-(4-chlorophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine)
- 2517-07-9(a-(Methylenecyclopropyl)glycine (Mixture of Diastereomers))
- 135941-84-3(Dicyclohexylamine (S)-2-((tert-Butoxycarbonyl)-amino)-4-methoxy-4-oxobutanoate)
- 773869-78-6(Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-)
- 2034318-62-0(1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(3-methoxyphenyl)urea)
- 1088133-98-5(N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide)
- 1864665-16-6(6-Bromopyridin-3-yl sulfamate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
